Cas no 910777-49-0 (6-bromo-2-methyl-imidazo[1,2-a]pyridin-8-amine)

• Product Name: 6-bromo-2-methyl-imidazo[1,2-a]pyridin-8-amine
• CAS No: 910777-49-0
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD11976238
• CID: 1081486
• PubChem ID: 59824117
• Update Time: 2025-04-20

6-bromo-2-methyl-imidazo[1,2-a]pyridin-8-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methylimidazo[1,2-a]pyridin-8-amine
• 6-Bromo-2-methylimidazo[1,2-a]pyridin-8-ylamine
• 6-bromo-2-methyl-imidazo[1,2-a]pyridin-8-amine
• SCHEMBL4891536
• MFCD11976238
• DTXSID40733103
• NSOVSVVWLOMLPQ-UHFFFAOYSA-N
• CS-0097005
• SY251308
• P19517
• 910777-49-0
• PS-18233

• MDL： MFCD11976238
• Inchi： 1S/C8H8BrN3/c1-5-3-12-4-6(9)2-7(10)8(12)11-5/h2-4H,10H2,1H3
• InChI Key： NSOVSVVWLOMLPQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC(C)=CN2C=1)N

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Density: 1.763
• Refractive Index: 1.719
• PSA: 43.32000
• LogP: 2.56860